![molecular formula C19H13ClO4 B5749117 2-(2-naphthyl)-2-oxoethyl 5-chloro-2-hydroxybenzoate](/img/structure/B5749117.png)
2-(2-naphthyl)-2-oxoethyl 5-chloro-2-hydroxybenzoate
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Overview
Description
2-(2-naphthyl)-2-oxoethyl 5-chloro-2-hydroxybenzoate, commonly known as NAE-8, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. NAE-8 has been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for use in various fields of study.
Mechanism of Action
The exact mechanism of action of NAE-8 is not fully understood, but it is believed to work by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species. This leads to a reduction in inflammation and oxidative stress, which can help to protect cells from damage.
Biochemical and Physiological Effects:
Studies have shown that NAE-8 has a number of biochemical and physiological effects. These include reducing inflammation, protecting against oxidative stress, and improving cognitive function. Additionally, NAE-8 has been shown to have a positive effect on the immune system, helping to boost immune function.
Advantages and Limitations for Lab Experiments
One advantage of using NAE-8 in lab experiments is its high purity and stability, which allows for consistent and reproducible results. Additionally, NAE-8 has been shown to have low toxicity, making it a safe compound to work with. One limitation of using NAE-8 is its relatively high cost, which may limit its use in certain research settings.
Future Directions
There are a number of potential future directions for research involving NAE-8. One area of interest is in the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, NAE-8 may have potential applications in the field of cancer research, as it has been shown to have anti-tumor effects. Further research is needed to fully understand the potential of NAE-8 in these and other areas of study.
Synthesis Methods
NAE-8 can be synthesized through a multistep process involving the condensation of 2-naphthol and ethyl acetoacetate, followed by the addition of 5-chloro-2-hydroxybenzoic acid. The resulting compound is then purified through recrystallization to obtain NAE-8 in its pure form.
Scientific Research Applications
NAE-8 has been shown to have a variety of potential applications in scientific research. One area of interest is in the field of neurodegenerative diseases, where NAE-8 has been shown to have neuroprotective effects. Additionally, NAE-8 has been studied for its potential use in treating inflammatory diseases such as arthritis and asthma.
properties
IUPAC Name |
(2-naphthalen-2-yl-2-oxoethyl) 5-chloro-2-hydroxybenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClO4/c20-15-7-8-17(21)16(10-15)19(23)24-11-18(22)14-6-5-12-3-1-2-4-13(12)9-14/h1-10,21H,11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBEXHSWZBLMNHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C(=O)COC(=O)C3=C(C=CC(=C3)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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